Cas no 93328-34-8 (3,3'-Methylenebis(1-benzothiophene))

• Product Name: 3,3'-Methylenebis(1-benzothiophene)
• CAS No: 93328-34-8
• MF: C₁₇H₁₂S₂
• MW: 280.407181739807
• CID: 999571
• PubChem ID: 332857
• Update Time: 2025-04-20

3,3'-Methylenebis(1-benzothiophene) Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-3-ylmethyl)-1-benzothiophene
• DTXSID00318516
• NSC-332303
• 3,3'-Methylenebis(1-benzothiophene)
• 93328-34-8
• NSC332303
• DS-013870
• 3-(benzothiophen-3-ylmethyl)benzothiophene

• Inchi： 1S/C17H12S2/c1-3-7-16-14(5-1)12(10-18-16)9-13-11-19-17-8-4-2-6-15(13)17/h1-8,10-11H,9H2
• InChI Key： NTLMOKGOSPXFAF-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC1=CSC2C=CC=CC1=2

Computed Properties

• Exact Mass: 280.038
• Monoisotopic Mass: 280.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 455.1°C at 760 mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.75
• PSA: 56.48000
• LogP: 5.70680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes